molecular formula C11H17NO2S B8657773 Ethyl 2-(pentan-3-yl)thiazole-4-carboxylate

Ethyl 2-(pentan-3-yl)thiazole-4-carboxylate

Cat. No. B8657773
M. Wt: 227.33 g/mol
InChI Key: AHXNAEOGRMAIES-UHFFFAOYSA-N
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Description

Ethyl 2-(pentan-3-yl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C11H17NO2S and its molecular weight is 227.33 g/mol. The purity is usually 95%.
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properties

Product Name

Ethyl 2-(pentan-3-yl)thiazole-4-carboxylate

Molecular Formula

C11H17NO2S

Molecular Weight

227.33 g/mol

IUPAC Name

ethyl 2-pentan-3-yl-1,3-thiazole-4-carboxylate

InChI

InChI=1S/C11H17NO2S/c1-4-8(5-2)10-12-9(7-15-10)11(13)14-6-3/h7-8H,4-6H2,1-3H3

InChI Key

AHXNAEOGRMAIES-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)C1=NC(=CS1)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-bromo-2-oxopropanoate (2.5 mL) was added dropwise to a solution of 2-ethylbutanethioamide (example 71, step b) (3.8 g) in ethanol (100 mL) and the resulting mixture heated at reflux overnight. The solvent was evaporated and the residue partitioned between ethyl acetate (100 mL) and saturated sodium hydrogen carbonate solution (100 mL). The layers were separated and the aqueous phase extracted with ethyl acetate (2×100 mL). The combined organic solutions were washed with brine (100 mL), dried over sodium sulphate, filtered and evaporated. The residue was purified by silica gel chromatography eluting with 20:1 isohexane:ethyl acetate. The fractions containing product were combined and evaporated to give the subtitled compound as a yellow oil. Yield 2.8 g.
Quantity
2.5 mL
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3.8 g
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100 mL
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